Cas no 151947-37-4 (Benzeneacetonitrile, 4-(1-amino-1-methylethyl)-)

• Product Name: Benzeneacetonitrile, 4-(1-amino-1-methylethyl)-
• CAS No: 151947-37-4
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 1325193
• Update Time: 2024-08-14

Benzeneacetonitrile, 4-(1-amino-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 4-(1-amino-1-methylethyl)-

• Inchi： 1S/C11H14N2/c1-11(2,13)10-5-3-9(4-6-10)7-8-12/h3-6H,7,13H2,1-2H3
• InChI Key： TZDHUUHRKKDQHN-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(C(N)(C)C)C=C1

Computed Properties

• Exact Mass: 174.11582

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 307.0±22.0 °C(Predicted)
• PSA: 49.81
• pka: 9.21±0.10(Predicted)